Cas no 1275856-40-0 (4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile)

• Product Name: 4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile
• CAS No: 1275856-40-0
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• MDL: MFCD17408806
• CID: 5187972
• PubChem ID: 55155908
• Update Time: 2025-05-19

4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(methoxymethyl)phenyl]amino}pyridine-2-carbonitrile
• 4-[3-(methoxymethyl)anilino]pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 4-[[3-(methoxymethyl)phenyl]amino]-
• 4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile

• MDL： MFCD17408806
• Inchi： 1S/C14H13N3O/c1-18-10-11-3-2-4-12(7-11)17-13-5-6-16-14(8-13)9-15/h2-8H,10H2,1H3,(H,16,17)
• InChI Key： MYDFHZXUWZRJEQ-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C=1)NC1C=CN=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 57.9

Additional information on 4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile

Professional Introduction to 4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile (CAS No. 1275856-40-0)

4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1275856-40-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic amines, characterized by its pyridine core and an amino substituent linked to a phenyl ring that is further modified with a methoxymethyl group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The< strong>pyridine moiety is a well-known pharmacophore in medicinal chemistry, often found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The presence of the amino group in the phenyl ring enhances the compound's potential for hydrogen bonding, which is crucial for binding affinity and selectivity. Additionally, the carbonitrile group at the 2-position of the pyridine ring introduces polarity and electron-withdrawing effects, which can influence the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various biological processes and are often associated with diseases such as cancer and inflammation. The< strong>methoxymethyl group in 4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile is particularly noteworthy, as it can serve as a linker or anchor point for designing molecules that interact specifically with target proteins. This modification allows for fine-tuning of the compound's physicochemical properties, including lipophilicity and binding affinity.

The synthesis of 4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the< strong>carbonitrile group is often achieved through cyanation reactions, while the< strong>methoxymethyl group can be incorporated via alkylation or etherification processes. The precise control of reaction conditions is essential to ensure high yield and purity, which are critical for pharmaceutical applications.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and transcription factors. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases involved in cancer cell proliferation. The< strong>methoxymethyl group appears to play a key role in modulating the binding affinity and selectivity of these derivatives towards their target enzymes.

pyridine-2-carbonitrile scaffold has been recognized for its ability to enhance drug delivery systems. The polar nature of the carbonitrile group improves water solubility, making it easier to formulate into injectable solutions or oral formulations. This property is particularly important for compounds that require systemic administration.

The computational modeling and molecular dynamics simulations have been instrumental in understanding the binding mechanism of 4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile with its target proteins. These studies have provided insights into how the various functional groups contribute to binding interactions, allowing researchers to optimize the structure for improved potency and selectivity. The integration of experimental data with computational approaches has become a standard practice in modern drug discovery, enabling more efficient development of novel therapeutic agents.

In conclusion, 4-{3-(methoxymethyl)phenylamino}pyridine-2-carbonitrile(CAS No. 1275856-40-0) represents a promising scaffold for developing new drugs targeting various diseases. Its unique structural features, including the< strong>methoxymethyl,< strong>phenylamino, andcarbonitrile groups, offer versatile opportunities for designing molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.